Cas no 27166-00-3 (Acetamide,N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,2,2-trichloro-)
27166-00-3 structure
Product Name:Acetamide,N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,2,2-trichloro-
CAS No:27166-00-3
MF:C8H10Cl3N3OS
MW:302.608497142792
CID:266746
PubChem ID:147154
Update Time:2025-04-19
Acetamide,N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,2,2-trichloro- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,2,2-trichloro-
- N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,2,2-trichloroacetamide
- 27166-00-3
- DTXSID10181637
- Acetamide, N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,2,2-trichloro-
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- Inchi: 1S/C8H10Cl3N3OS/c1-2-3-4-5-13-14-7(16-5)12-6(15)8(9,10)11/h2-4H2,1H3,(H,12,14,15)
- InChI Key: RDZANARHQYDCQA-UHFFFAOYSA-N
- SMILES: ClC(C(NC1=NN=C(CCCC)S1)=O)(Cl)Cl
Computed Properties
- Exact Mass: 300.9613
- Monoisotopic Mass: 300.961
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- Density: 1.524
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.605
- PSA: 54.88
Acetamide,N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,2,2-trichloro- Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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